Cas no 879025-21-5 (2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid)

• Product Name: 2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid
• CAS No: 879025-21-5
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 1003687
• Update Time: 2025-10-31

2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid
• (3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]-pyrazol-5-yl)-acetic acid

• Inchi： 1S/C10H10N2O4/c1-4-6(3-7(13)14)10(15)16-9-8(4)5(2)11-12-9/h3H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： BDTOYGBTMOIRDV-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)O)=C(C)C2C1=NNC=2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid

Comprehensive Overview of 2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid (CAS No. 879025-21-5)

2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid (CAS No. 879025-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of pyrano[2,3-c]pyrazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug development, especially in the context of anti-inflammatory and antioxidant therapies. The compound's molecular structure, featuring a pyranopyrazole core and an acetic acid side chain, makes it a promising candidate for further exploration.

In recent years, the demand for novel heterocyclic compounds like 2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid has surged, driven by the need for innovative therapeutic agents. The compound's CAS No. 879025-21-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for this interest is its potential role in addressing oxidative stress-related diseases, a hot topic in modern medicine. Studies suggest that derivatives of this compound may exhibit neuroprotective and cardioprotective effects, aligning with current trends in precision medicine and personalized healthcare.

The synthesis of 2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid involves sophisticated organic chemistry techniques, including multicomponent reactions and catalytic cyclization. These methods are often highlighted in green chemistry discussions, as researchers aim to minimize environmental impact while maximizing yield. The compound's pyranopyrazole scaffold is also a subject of interest in computational chemistry, where molecular docking studies are used to predict its interactions with biological targets. This interdisciplinary approach underscores the compound's versatility and potential for drug discovery.

Another area of exploration for CAS No. 879025-21-5 is its application in material science. The compound's unique electronic properties and structural stability make it a candidate for use in organic semiconductors and photovoltaic devices. As the world shifts toward renewable energy, such applications are highly relevant. Additionally, its potential use in biodegradable polymers aligns with the global push for sustainable materials, a topic frequently searched by environmentally conscious consumers and researchers alike.

In conclusion, 2-(3,4-Dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetic acid (CAS No. 879025-21-5) represents a multifaceted compound with broad applications in pharmaceuticals, material science, and green chemistry. Its growing popularity in research circles is a testament to its potential to address some of the most pressing challenges in modern science. As investigations continue, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable technologies.